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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxycyclobutanecarboxylic acid, identified by CAS number 194788-10-8, is a
bifunctional organic compound that has garnered interest as a versatile building block in
medicinal chemistry and organic synthesis.[1] Its rigid, four-membered ring structure, combined
with the presence of both a hydroxyl and a carboxylic acid functional group, offers unique
stereochemical and synthetic possibilities. This guide provides a comprehensive overview of its
physical and chemical properties, potential synthetic routes, analytical methodologies, and its
emerging role in the development of novel therapeutics.

Core Molecular and Physicochemical Properties

3-Hydroxycyclobutanecarboxylic acid is a cyclic organic compound featuring a cyclobutane
ring substituted with a hydroxyl (-OH) group and a carboxylic acid (-COOH) group. This unique
arrangement imparts a combination of polarity, reactivity, and structural rigidity that is highly
sought after in the design of complex molecules.[1]

Table 1: Key Identifiers and Molecular Properties
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Property Value Source(s)
CAS Number 194788-10-8 [2]
Molecular Formula CsHsOs [2]
Molecular Weight 116.12 g/mol [2]

3-hydroxycyclobutane-1-
IUPAC Name ) ) [2]
carboxylic acid

Cyclobutanecarboxylic Acid, 3-
Hydroxy-; 3-Hydroxy-
cyclobutanecarboxylic acid;
Ccis-3-

Synonyms . [2]
Hydroxycyclobutanecarboxylic
acid; trans-3-
Hydroxycyclobutanecarboxylic

acid

SMILES C1C(CC10)C(=0)0 2]

INChl=1S/C5H803/c6-4-1-3(2-
InChl (2]
4)5(7)8/h3-4,6H,1-2H2,(H,7,8)

Table 2: Physical and Chemical Properties
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Property Value Notes Source(s)
White to yellow solid Physical form can
Appearance o [3]
or liquid vary.
Boiling Point 290.1 +33.0°C Predicted [4]
Density 1.447 + 0.06 g/cm?3 Predicted [4]
pKa 14.73 £ 0.40 Predicted [5]
Store in a dry, sealed
Storage Temperature 2-8 °C ) [3]
container.
Due to the presence
Expected to be
N ) of hydroxyl and
Solubility soluble in polar [1]

solvents

carboxylic acid

groups.

Synthesis and Purification

While a specific, detailed experimental protocol for the synthesis of 3-

hydroxycyclobutanecarboxylic acid is not readily available in the public domain, a plausible

synthetic strategy involves the reduction of its corresponding keto acid, 3-

oxocyclobutanecarboxylic acid. Patents outlining the synthesis of this precursor provide

valuable insights into potential methodologies.[6][7][8]

Conceptual Synthetic Workflow

Synthesis of 3-Oxocyclobutanecarboxylic Acid

Reduction to 3-Hydroxycyclobutanecarboxylic Acid

Starting Materials [Ref: 9] Multi-step Reaction
(e.g., acetone, bromine, malononitrile) (e.g., cyclization, hydrolysis)

3-Oxocyclobutanecarboxylic Acid

Reduction
‘ 3-Oxocyclobutanecarboxylic Acid H (.., NaBHs, LiAlHs) ‘——{ 3-Hydroxycyclobutanecarboxylic Acid

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 3-hydroxycyclobutanecarboxylic acid.
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Experimental Protocol: Synthesis of 3-
Oxocyclobutanecarboxylic Acid (Precursor)

The following is a generalized procedure based on patented methods for the synthesis of 3-
oxocyclobutanecarboxylic acid, a key intermediate.[6]

Step 1: Synthesis of 1,3-dibromo-2-propanone. Acetone and bromine are reacted in ethanol at
room temperature. The solvent and byproducts are removed by distillation to yield 1,3-dibromo-
2-propanone.

Step 2: Cyclization. The 1,3-dibromo-2-propanone is reacted with malononitrile in a suitable
solvent such as DMF, with a base like potassium carbonate, and a phase transfer catalyst like
tetrabutylammonium bromide to form the cyclobutane ring.

Step 3: Hydrolysis. The resulting dicyano intermediate is hydrolyzed using a strong acid, such
as hydrochloric acid, to yield 3-oxocyclobutanecarboxylic acid.

Purification

Purification of carboxylic acids like 3-hydroxycyclobutanecarboxylic acid can be achieved
through standard laboratory techniques.[9]

Protocol: General Purification of Carboxylic Acids

» Acid-Base Extraction: Dissolve the crude product in an aqueous alkali solution (e.g., sodium
hydroxide) and extract with an organic solvent (e.g., diethyl ether) to remove neutral and
basic impurities. Acidify the aqueous layer with a mineral acid to a pH well below the pKa of
the carboxylic acid, causing it to precipitate. Extract the purified acid with an organic solvent.

o Recrystallization: If the compound is a solid, it can be further purified by recrystallization from
appropriate solvents.

« Distillation: For liquid carboxylic acids, fractional distillation under reduced pressure can be
employed.

Analytical Characterization
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A combination of spectroscopic techniques is essential for the structural elucidation and purity
assessment of 3-hydroxycyclobutanecarboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
protons on the cyclobutane ring and the hydroxyl and carboxylic acid protons. The carboxylic
acid proton typically appears as a broad singlet in the downfield region (10-13 ppm).[10]

e 13C NMR: The carbon NMR spectrum will show distinct peaks for the carbons of the
cyclobutane ring, with the carbonyl carbon of the carboxylic acid appearing significantly
downfield (typically 160-185 ppm).[11]

Mass Spectrometry (MS)

Mass spectrometry can be used to determine the molecular weight and fragmentation pattern
of the molecule. The molecular ion peak [M]+e would be observed at m/z 116. Common
fragmentation patterns for carboxylic acids include the loss of a hydroxyl group (17 amu) and a
subsequent loss of carbon monoxide (28 amu).[11]

Infrared (IR) Spectroscopy

The IR spectrum of 3-hydroxycyclobutanecarboxylic acid will exhibit characteristic
absorption bands for the functional groups present:[10]

A broad O-H stretching band for the carboxylic acid from approximately 2500-3300 cm~—1.

A strong C=0 stretching band for the carbonyl group of the carboxylic acid around 1700-
1725 cm™1.

A C-O stretching band for the alcohol and carboxylic acid.

An O-H stretching band for the alcohol group around 3200-3600 cm~1.

Applications in Drug Discovery and Development

The rigid cyclobutane scaffold of 3-hydroxycyclobutanecarboxylic acid is of significant
interest in drug design. Incorporating such a constrained ring system can lead to improved
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binding affinity, selectivity, and metabolic stability of drug candidates.[1] The presence of two
functional groups allows for diverse chemical modifications, making it a valuable starting
material for the synthesis of compound libraries for high-throughput screening.

While specific drugs directly synthesized from 3-hydroxycyclobutanecarboxylic acid are not
prominently documented, the broader class of hydroxy-carboxylic acids has shown significant
biological activity. For instance, certain hydroxy-carboxylic acids act as signaling molecules by
activating G protein-coupled receptors, which are involved in metabolic and inflammatory
processes.[12] Derivatives of hydroxy-carboxylic acids have been investigated for their anti-
inflammatory, antimicrobial, and antitumor activities.[13][14][15]

Logical Flow of Application in Medicinal Chemistry
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Caption: Role of 3-hydroxycyclobutanecarboxylic acid in a drug discovery workflow.

Safety and Handling
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3-Hydroxycyclobutanecarboxylic acid should be handled with care in a laboratory setting. It
is classified as causing skin and serious eye irritation, and may cause respiratory irritation.[2]
Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn. Work should be conducted in a well-ventilated area or a fume hood.

Table 3: GHS Hazard Information

Hazard Statement Precautionary Statement

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H315: Causes skin irritation

H319: Causes serious eye irritation P264: Wash skin thoroughly after handling.

P302+P352: IF ON SKIN: Wash with plenty of

H335: May cause respiratory irritation
soap and water.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Conclusion

3-Hydroxycyclobutanecarboxylic acid (CAS 194788-10-8) is a valuable and versatile
building block for organic synthesis, particularly in the realm of pharmaceutical and
agrochemical research. Its unique structural features and bifunctionality provide a robust
platform for the creation of novel and complex molecules. While a wealth of predicted data
exists, further experimental investigation into its physical properties and biological activities will
undoubtedly expand its applications and solidify its role in the development of next-generation
chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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